Cas no 1541654-69-6 (1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid
• CAS No: 1541654-69-6
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5998173
• PubChem ID: 96888363
• Update Time: 2025-06-20

1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid
• 1541654-69-6
• EN300-1730917

• Inchi： 1S/C12H16O2S/c1-2-9-5-8-15-10(9)12(11(13)14)6-3-4-7-12/h5,8H,2-4,6-7H2,1H3,(H,13,14)
• InChI Key： ZSSFWDJSZQMQMS-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid

Introduction to 1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid (CAS No. 1541654-69-6)

1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1541654-69-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopentane ring conjugated with a thiophene derivative, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural framework of 1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid consists of a cyclopentane core substituted with a 3-ethylthiophene moiety at the 2-position. This configuration introduces both aromatic and heterocyclic elements, which are well-documented for their role in modulating biological pathways. The presence of the carboxylic acid group at the cyclopentane ring further enhances its reactivity, allowing for diverse chemical modifications that could tailor its pharmacological properties.

In recent years, there has been growing interest in thiophene-based compounds due to their wide range of biological activities. Thiophenes, as heterocyclic aromatic compounds, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclopentane ring into the thiophene scaffold can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. This structural feature makes 1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid an intriguing molecule for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The cyclopentane ring provides a rigid structure that can be optimized for better interaction with biological targets, while the thiophene moiety offers a platform for diverse pharmacological effects. Researchers have been exploring various derivatives of thiophene-based compounds to identify novel therapeutic agents with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like 1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid exemplify how combining different pharmacophoric elements can lead to innovative therapeutic strategies. For instance, studies have shown that thiophene derivatives can exhibit significant anti-inflammatory activity by modulating cytokine production and inhibiting inflammatory pathways. The carboxylic acid group in this compound also suggests potential applications in protease inhibition, which is crucial for treating various inflammatory and autoimmune diseases.

The synthesis of 1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only enhance the accessibility of the compound but also allow for modifications that can fine-tune its biological activity.

In addition to its potential therapeutic applications, 1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid has shown promise in material science applications. The unique electronic properties of thiophene derivatives make them suitable candidates for organic semiconductors and conductive polymers. By incorporating this compound into advanced materials, researchers aim to develop next-generation electronic devices with improved performance and functionality.

The pharmacokinetic profile of 1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid is another area of active investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic potential and minimizing adverse effects. Preclinical studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights into its pharmacological behavior.

One notable finding from recent research is the compound's ability to interact with specific enzymes and receptors involved in disease pathways. For example, studies have indicated that derivatives of thiophene-based compounds can inhibit enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in inflammation. This suggests that 1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid could be developed into a novel anti-inflammatory agent with a distinct mechanism of action.

The future direction of research on 1-(3-ethylthiophen-2-yl)cyclopentane-1-carboxylic acid includes exploring its interactions with various biological targets using computational modeling and high-throughput screening techniques. These approaches can help identify new analogs with enhanced potency and selectivity. Additionally, preclinical trials are being planned to evaluate its safety and efficacy in animal models before moving to human clinical studies.

The versatility of 1-(3-Ethylthiophen)-2-y lcyclop entanecar box ylic ac id as a chemical scaffold underscores its importance in modern drug discovery efforts. By leveraging its unique structural features, researchers aim to develop innovative therapies that address unmet medical needs across multiple disease areas. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicinal chemistry.